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Compound of Interest

Compound Name: 1,8-Diiodonaphthalene

Cat. No.: B175167

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of
1,8-Diiodonaphthalene (CAS No. 1730-04-7). Adherence to these procedures is essential for
ensuring personnel safety and minimizing environmental impact.

Hazard Identification and Immediate Precautions

1,8-Diiodonaphthalene is a crystalline solid that is harmful if swallowed and very toxic to
aquatic life with long-lasting effects.[1] Immediate precautions include avoiding ingestion and
preventing release into the environment.

Hazard Classification:
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Hazard Class Category GHS Hazard Statement
o H302: Harmful if swallowed[1]

Acute Toxicity, Oral Category 4 2]
Hazardous to the Aquatic H400: Very toxic to aquatic

) Category 1 )
Environment, Acute Hazard life[1]
Hazardous to the Aquatic ] o

) H410: Very toxic to aquatic life
Environment, Long-term Category 1

Hazard

with long lasting effects[1][2]

Physical and Chemical Properties

Property

Value

Molecular Formula

CioHsl2[1]

Molecular Weight 379.96 g/mol [1][2]

Appearance Light yellow to brown crystalline solid[3]
Melting Point 109-113 °CJ[2][3]

Boiling Point 384.2 £ 15.0 °C (Predicted)[3]

Density 2.265 + 0.06 g/cm3 (Predicted)[3]

Solubility Poorly soluble in water; moderately soluble in

methylene chloride and ethyl acetate[4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling 1,8-Diiodonaphthalene. The

following table outlines the minimum requirements.
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Protection Type

Minimum Requirement

Specifications and
Rationale

Eye Protection

Chemical safety goggles and a

face shield

Provides protection against
splashes and airborne

particles.

Hand Protection

Double gloving with chemically

resistant gloves

Given that aromatic and
halogenated hydrocarbons can
attack glove materials, double
gloving is a prudent measure.
[5] Butyl rubber gloves are
recommended for handling
halogenated solvents, though
they may perform poorly with
aromatic hydrocarbons.[6]
Nitrile gloves offer good
resistance to some organic
solvents but have poor
resistance to aromatic and
halogenated hydrocarbons.[7]
[8] Therefore, using a
combination, such as a nitrile
inner glove and a butyl rubber
outer glove, or two pairs of
nitrile gloves with immediate
replacement upon
contamination, is advised.
Always inspect gloves for

integrity before use.

Skin and Body Protection

Laboratory coat and a

chemical-resistant apron

A fully buttoned lab coat
protects skin and clothing. A
chemical-resistant apron is
recommended for handling

larger quantities.

Respiratory Protection

NIOSH-approved air-purifying

respirator with particulate filters

To prevent inhalation of the

solid compound, especially
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(N95 or higher) when handling powders.[9]
Work should be conducted in a
well-ventilated area, preferably
a chemical fume hood, to

minimize airborne particles.

Step-by-Step Handling and Operational Plan

A systematic approach is crucial for the safe handling of 1,8-Diiodonaphthalene.

Workflow for Handling 1,8-Diiodonaphthalene:

Handling Workflow for 1,8-Diiodonaphthalene

Preparation

roceed when ready

Handling

fter handling

Decontamination & Cleanup

egregate waste

Waste Disposal
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Caption: A streamlined workflow for the safe handling of 1,8-Diiodonaphthalene from
preparation to disposal.

Experimental Protocol:

e Preparation:

[¢]

Designate a specific work area, preferably within a certified chemical fume hood.

[e]

Ensure safety equipment, including an eyewash station and safety shower, is accessible
and operational.

[e]

Assemble all necessary lab equipment (glassware, spatulas, etc.) before handling the
chemical.

[e]

Don all required PPE as outlined in the table above.

e Handling:

[¢]

Handle 1,8-Diiodonaphthalene as a solid. Minimize the creation of dust.

[e]

For weighing, use a balance inside a chemical fume hood or a balance with a draft shield.

[e]

Use appropriate tools for all transfers to avoid direct contact.

o

Keep containers tightly sealed when not in use.
o Decontamination and Cleanup:

o Wipe down the work area with a suitable solvent (e.g., acetone) followed by a soap and
water solution.

o Decontaminate all equipment that came into contact with the chemical.

o Remove PPE carefully, avoiding self-contamination, and dispose of disposable items as
hazardous waste.
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o Wash hands thoroughly with soap and water after handling is complete.

Disposal Plan

Proper disposal of 1,8-Diiodonaphthalene and associated waste is critical to prevent

environmental contamination.

Waste Segregation and Disposal Protocol:
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Waste Type

Collection and Labeling

Disposal Method

Solid 1,8-Diiodonaphthalene
Waste

Collect in a clearly labeled,
sealed container designated
for "Halogenated Aromatic

Waste."

Dispose of through a licensed
hazardous waste disposal
company. Incineration at high
temperatures (at least 850°C,
and 1100°C if the waste
contains more than 1%
halogenated organic
substances) is a common
method for destroying
halogenated organic

compounds.[10]

Contaminated Labware (e.qg.,

gloves, weighing paper)

Place in the same

"Halogenated Aromatic Waste

container as the solid waste.

Dispose of through a licensed
hazardous waste disposal

company.

Solutions of 1,8-

Diiodonaphthalene

Collect in a sealed, properly
labeled hazardous waste
container. The solvent will
dictate the specific waste
stream. Do not dispose of

down the drain.

The disposal method will
depend on the solvent used.
Halogenated and non-
halogenated solvent wastes

should be segregated.

Spill Cleanup Material

Absorb small spills with an
inert material (e.g., vermiculite,
sand) and place in a sealed
container labeled
"Halogenated Aromatic
Waste."

Dispose of through a licensed
hazardous waste disposal

company.

Note: Always consult your institution's Environmental Health and Safety (EHS) department for

specific disposal guidelines and to arrange for waste pickup. Landfilling of halogenated organic

compounds is generally not recommended due to their persistence and potential to leach into

the environment.[11][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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